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Compound of Interest

Compound Name: 2-Nitrophenylhydrazine

Cat. No.: B1229437

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental reaction
mechanisms of 2-nitrophenylhydrazine, a versatile reagent in organic synthesis. The
document details its synthesis, key reactions, and applications, with a focus on providing
actionable experimental protocols and quantitative data to support research and development

in chemistry and drug discovery.

Physicochemical and Spectroscopic Data

2-Nitrophenylhydrazine is a crystalline solid, the physical and spectroscopic properties of
which are essential for its identification and use in synthesis.

Table 1: Physicochemical Properties of 2-Nitrophenylhydrazine
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Property Value Reference
CAS Number 3034-19-3 [1]
Molecular Formula CeH7N30:2 [1]
Molecular Weight 153.14 g/mol [1]
Appearance Amber powder/solid [1]
Melting Point 91-93 °C [1]
Storage Temperature 2-8°C [1]

Table 2: Spectroscopic Data for 2-Nitrophenylhydrazine Hydrochloride (in DMSO-de)

Note: Data is for the hydrochloride salt, which is commonly used. Shifts for the free base may

vary slightly.
1H NMR Chemical Shift (ppm) Assignment
Aromatic 8.16 H-3 (dd, ortho to -NO2)
Aromatic 7.76 H-5 (td)
Aromatic 7.39 H-6 (dd, ortho to -NHNHs*)
Aromatic 7.10 H-4 (td)
Hydrazine 10.6 -NH-Ar
Hydrazine 9.25 -NHs*

Reference for NMR data:[2]

Synthesis of 2-Nitrophenylhydrazine

The most common laboratory synthesis of 2-nitrophenylhydrazine starts from 2-nitroaniline.
The process involves a diazotization reaction followed by a reduction of the resulting diazonium
salt.
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Reaction Mechanism

The synthesis proceeds in two main steps:

o Diazotization: 2-nitroaniline is treated with nitrous acid (generated in situ from sodium nitrite
and a strong acid like HCI) at low temperatures (0-5 °C) to form the 2-
nitrobenzenediazonium salt.

e Reduction: The diazonium salt is then reduced to the corresponding hydrazine. A common
reducing agent for this transformation is sodium sulfite or stannous chloride in an acidic
medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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